Cas no 900285-90-7 (6-chloro-5,7-dimethyl-4-(2-methylpiperidin-1-yl)methyl-2H-chromen-2-one)

• Product Name: 6-chloro-5,7-dimethyl-4-(2-methylpiperidin-1-yl)methyl-2H-chromen-2-one
• CAS No: 900285-90-7
• MF: C₁₈H₂₂ClNO₂
• MW: 319.82578420639
• CID: 6123532
• PubChem ID: 667400
• Update Time: 2025-08-04

6-chloro-5,7-dimethyl-4-(2-methylpiperidin-1-yl)methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5,7-dimethyl-4-(2-methylpiperidin-1-yl)methyl-2H-chromen-2-one
• 6-chloro-5,7-dimethyl-4-[(2-methylpiperidin-1-yl)methyl]chromen-2-one
• 2H-1-Benzopyran-2-one, 6-chloro-5,7-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]-
• 900285-90-7
• 6-chloro-5,7-dimethyl-4-((2-methylpiperidin-1-yl)methyl)-2H-chromen-2-one
• HMS2402L07
• MLS000083466
• F1864-0068
• SMR000048764
• AKOS002229184
• 6-chloro-5,7-dimethyl-4-[(2-methylpiperidin-1-yl)methyl]-2H-chromen-2-one
• CHEMBL1481022

• Inchi： 1S/C18H22ClNO2/c1-11-8-15-17(13(3)18(11)19)14(9-16(21)22-15)10-20-7-5-4-6-12(20)2/h8-9,12H,4-7,10H2,1-3H3
• InChI Key： WBCDOZMPCKMONV-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(C)=C(Cl)C(C)=C2C(CN2CCCCC2C)=C1

Computed Properties

• Exact Mass: 319.1339066g/mol
• Monoisotopic Mass: 319.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 459.5±45.0 °C(Predicted)
• pka: 9.43±0.10(Predicted)

Additional information on 6-chloro-5,7-dimethyl-4-(2-methylpiperidin-1-yl)methyl-2H-chromen-2-one

6-Chloro-5,7-Dimethyl-4-(2-Methylpiperidin-1-Yl)Methyl-2H-Chromen-2-One: A Comprehensive Overview

6-Chloro-5,7-dimethyl-4-(2-methylpiperidin-1-yl)methyl-2H-chromen-2-one, identified by the CAS number 900285-90-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a ketone group at position 2. The structure of this compound is characterized by a chromenone skeleton with substituents at positions 4, 5, 6, and 7, including a chlorine atom at position 6, methyl groups at positions 5 and 7, and a 2-methylpiperidinylmethyl group at position 4.

The synthesis of 6-chloro-5,7-dimethyl-4-(2-methylpiperidin-1-yl)methyl-2H-chromen-2-one involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and substitution reactions. The presence of the piperidine ring introduces steric bulk and potential for hydrogen bonding, which can influence the compound's pharmacokinetic properties. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity while minimizing environmental impact.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Preclinical studies have demonstrated that 6-chloro-5,7-dimethyl derivatives exhibit significant biological activity, particularly in anti-inflammatory and anticancer assays. The chlorine substituent at position 6 is believed to enhance the compound's lipophilicity, thereby improving its bioavailability.

The structural features of 4-(2-methylpiperidinyl)methyl chromenone derivatives have been extensively studied to understand their interaction with biological targets. Computational modeling has revealed that the piperidine ring can act as a hydrogen bond donor or acceptor, depending on its conformation. This property is crucial for binding to protein targets such as kinases or proteases.

In recent years, there has been growing interest in the use of chromenones as scaffolds for designing small molecule inhibitors of various enzymes involved in diseases such as cancer and neurodegenerative disorders. The methyl groups at positions 5 and 7 contribute to the rigidity of the molecule, which can be advantageous for stabilizing specific conformations required for target binding.

The CAS number 900285-90-7 is often referenced in scientific literature when discussing this compound's properties and applications. Researchers have explored various modifications to the chromenone core to enhance its therapeutic potential while maintaining its structural integrity.

In conclusion, 6-chloro-5,7-dimethyl-4-(2-methylpiperidinyl)methyl-chromenone represents a valuable compound in contemporary drug discovery efforts due to its unique structure and promising biological activity. Continued research into its synthesis optimization and therapeutic applications will undoubtedly yield further insights into its potential as a novel drug candidate.